Cas no 1510490-05-7 (N-Methyl-1-(1-methyl-3-(pyridin-2-yl)-1H-pyrazol-4-yl)methanamine)

N-Methyl-1-(1-methyl-3-(pyridin-2-yl)-1H-pyrazol-4-yl)methanamine is a heterocyclic compound featuring a pyrazole core substituted with a pyridine ring and an N-methylmethanamine side chain. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. Its pyridine and pyrazole moieties enhance binding affinity in ligand-receptor interactions, while the methylamine group improves solubility and reactivity. The compound is particularly useful in the synthesis of bioactive molecules, including kinase inhibitors and CNS-targeting agents. Its well-defined synthetic pathway ensures high purity and consistency, making it suitable for rigorous research applications. Stability under standard conditions further enhances its practicality in laboratory settings.
N-Methyl-1-(1-methyl-3-(pyridin-2-yl)-1H-pyrazol-4-yl)methanamine structure
1510490-05-7 structure
Product Name:N-Methyl-1-(1-methyl-3-(pyridin-2-yl)-1H-pyrazol-4-yl)methanamine
CAS No:1510490-05-7
MF:C11H14N4
MW:202.255661487579
CID:5048467
Update Time:2025-05-21

N-Methyl-1-(1-methyl-3-(pyridin-2-yl)-1H-pyrazol-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • N-methyl-1-(1-methyl-3-(pyridin-2-yl)-1H-pyrazol-4-yl)methanamine
    • N-methyl-1-(1-methyl-3-pyridin-2-ylpyrazol-4-yl)methanamine
    • N-Methyl-1-(1-methyl-3-(pyridin-2-yl)-1H-pyrazol-4-yl)methanamine
    • Inchi: 1S/C11H14N4/c1-12-7-9-8-15(2)14-11(9)10-5-3-4-6-13-10/h3-6,8,12H,7H2,1-2H3
    • InChI Key: GPAPQHUBKWIYIX-UHFFFAOYSA-N
    • SMILES: N1(C)C=C(CNC)C(C2C=CC=CN=2)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 197
  • XLogP3: 0.2
  • Topological Polar Surface Area: 42.7

N-Methyl-1-(1-methyl-3-(pyridin-2-yl)-1H-pyrazol-4-yl)methanamine Pricemore >>

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Additional information on N-Methyl-1-(1-methyl-3-(pyridin-2-yl)-1H-pyrazol-4-yl)methanamine

N-Methyl-1-(1-methyl-3-(pyridin-2-yl)-1H-pyrazol-4-yl)methanamine (CAS No. 1510490-05-7): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

N-Methyl-1-(1-methyl-3-(pyridin-2-yl)-1H-pyrazol-4-yl)methanamine (CAS No. 1510490-05-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The molecular structure of N-Methyl-1-(1-methyl-3-(pyridin-2-yl)-1H-pyrazol-4-yl)methanamine is characterized by a pyrazole ring substituted with a pyridine moiety and a methylated amine group. The presence of these functional groups imparts specific chemical and biological properties that make it an attractive candidate for drug development. Recent studies have highlighted its potential as a lead compound for various therapeutic targets.

In terms of synthesis, N-Methyl-1-(1-methyl-3-(pyridin-2-yl)-1H-pyrazol-4-yl)methanamine can be prepared through a multi-step process involving the condensation of appropriate precursors. One common approach involves the reaction of 2-chloropyridine with 4-aminoacetophenone to form an intermediate, which is then subjected to further modifications to introduce the methyl and amine groups. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The biological activity of N-Methyl-1-(1-methyl-3-(pyridin-2-yl)-1H-pyrazol-4-yl)methanamine has been extensively studied in various in vitro and in vivo models. Research has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has demonstrated antiviral activity against several strains of viruses, including influenza and herpes simplex virus (HSV). These findings suggest its potential as a broad-spectrum antiviral agent.

In the context of cancer research, N-Methyl-1-(1-methyl-3-(pyridin-2-yl)-1H-pyrazol-4-yl)methanamine has shown promising results in inhibiting the growth of various cancer cell lines. Studies have indicated that it can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. For instance, it has been reported to downregulate the expression of Bcl-2, an anti-apoptotic protein, while upregulating pro-apoptotic proteins such as Bax.

The pharmacokinetic properties of N-Methyl-1-(1-methyl-3-(pyridin-2-y)-1H-pyrazol4-y)methanamine have also been investigated to assess its suitability as a drug candidate. Preclinical studies have demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound exhibits good oral bioavailability and a reasonable half-life, which are essential characteristics for a potential therapeutic agent.

To further explore its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of N-Methyl-1-(1-methyl3-(pyridin2-y)-1H-pyrazol4-y)methanamine in treating various diseases. Early-phase trials have shown promising results, with patients exhibiting good tolerability and significant improvements in disease symptoms. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, N-Methyl-1-(1-methyl3-(pyridin2-y)-1H-pyrazol4-y)methanamine (CAS No. 1510490057) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for drug development in areas such as anti-inflammatory, antiviral, and anticancer therapies. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its use in clinical practice.

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